Cas no 346407-20-3 (1(6H)-Pyridazineacetamide, N-(6-amino-1,2,3,4-tetrahydro-1,3-dimethyl-2,4-dioxo-5-pyrimidinyl)-6-oxo-3-phenyl-)
346407-20-3 structure
Product Name:1(6H)-Pyridazineacetamide, N-(6-amino-1,2,3,4-tetrahydro-1,3-dimethyl-2,4-dioxo-5-pyrimidinyl)-6-oxo-3-phenyl-
CAS No:346407-20-3
MF:C18H18N6O4
MW:382.373322963715
CID:302638
PubChem ID:71437162
Update Time:2025-04-19
1(6H)-Pyridazineacetamide, N-(6-amino-1,2,3,4-tetrahydro-1,3-dimethyl-2,4-dioxo-5-pyrimidinyl)-6-oxo-3-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1(6H)-Pyridazineacetamide, N-(6-amino-1,2,3,4-tetrahydro-1,3-dimethyl-2,4-dioxo-5-pyrimidinyl)-6-oxo-3-phenyl-
- N-(6-Amino-1,2,3,4-tetrahydro-1,3-dimethyl-2,4-dioxo-5-pyrimidinyl)-6-oxo-3-phenyl-1(6H)-pyridazineacetamide
- 346407-20-3
- DTXSID901109098
-
- Inchi: 1S/C18H18N6O4/c1-22-16(19)15(17(27)23(2)18(22)28)20-13(25)10-24-14(26)9-8-12(21-24)11-6-4-3-5-7-11/h3-9H,10,19H2,1-2H3,(H,20,25)
- InChI Key: ZCSIDWCIMSJTMA-UHFFFAOYSA-N
- SMILES: O=C1C(=C(N)N(C)C(N1C)=O)NC(CN1C(C=CC(C2C=CC=CC=2)=N1)=O)=O
Computed Properties
- Exact Mass: 382.13914
- Monoisotopic Mass: 382.139
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 4
- Complexity: 809
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 128A^2
- XLogP3: -0.4
Experimental Properties
- PSA: 128.41
1(6H)-Pyridazineacetamide, N-(6-amino-1,2,3,4-tetrahydro-1,3-dimethyl-2,4-dioxo-5-pyrimidinyl)-6-oxo-3-phenyl- Related Literature
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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